Cas no 6974-31-8 (Undecanoic acid,11-(acetylthio)-)

• Product Name: Undecanoic acid,11-(acetylthio)-
• CAS No: 6974-31-8
• MF: C₁₃H₂₄O₃S
• MW: 260.392863273621
• CID: 511410
• PubChem ID: 229573
• Update Time: 2025-04-19

Undecanoic acid,11-(acetylthio)- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-(acetylthio)-
• 11-acetylsulfanylundecanoic acid
• 11-acetylthioundecanoic acid
• 11-thioacetoxyundecanoic acid
• 11-thiolacetate undecanoic acid
• DTXSID70281884
• NSC-23340
• 11-(acetylsulfanyl)undecanoic acid
• 6974-31-8
• doi:10.14272/DHKWYRRJFXRZOA-UHFFFAOYSA-N
• SCHEMBL1647647
• 10.14272/DHKWYRRJFXRZOA-UHFFFAOYSA-N
• NSC23340

• Inchi： 1S/C13H24O3S/c1-12(14)17-11-9-7-5-3-2-4-6-8-10-13(15)16/h2-11H2,1H3,(H,15,16)
• InChI Key： DHKWYRRJFXRZOA-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 260.14500
• Monoisotopic Mass: 260.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.67000
• LogP: 3.86160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids